DMT-dI

• Molecular Formula: C31H30N4O6
• Molecular Weight: 554.6 g/mol
• InChI: InChI=1S/C31H30N4O6/c1-38-23-12-8-21(9-13-23)31(20-6-4-3-5-7-20,22-10-14-24(39-2)15-11-22)40-17-26-25(36)16-27(41-26)35-19-34-28-29(35)32-18-33-30(28)37/h3-15,18-19,25-27,36H,16-17H2,1-2H3,(H,32,33,37)/t25-,26-,27-/m1/s1
• InChIKey: IYNGMVFRUKBGNM-ZONZVBGPSA-N

DMT-dI Phosphoramidite: A Versatile Deoxyinosine Building Block

DMT-dI (5'-O-DMT-2'-deoxyinosine 3'-CE phosphoramidite) is a modified nucleoside phosphoramidite monomer used in automated solid-phase oligonucleotide synthesis to incorporate the non-canonical base deoxyinosine into synthetic DNA strands [1]. With the chemical formula C40H47N6O7P and a molecular weight of 754.81 g/mol, the compound features a dimethoxytrityl (DMT) protecting group at the 5'-hydroxyl position and a 2-cyanoethyl phosphoramidite group at the 3'-position, enabling compatibility with standard phosphoramidite coupling chemistry [1]. Deoxyinosine (dI) is a naturally occurring minor nucleoside that functions as a degenerate base—capable of pairing with all four canonical DNA bases (A, C, G, T) through wobble base pairing interactions, albeit with unequal affinity . DMT-dI is the enabling reagent for introducing this versatile functional element into synthetic oligonucleotides for applications ranging from degenerate PCR primer design to hybridization probe engineering .

1 Phosphoramidite monomer for solid-phase DNA/RNA synthesis

2 Incorporates deoxyinosine with degenerate base-pairing capability

3 No exocyclic amine protection—standard deprotection conditions

• [1] Protheragen. DMT-dI-CE Phosphoramidite Product Page. CAS Number 141684-35-7. View Source

Why DMT-dI Cannot Be Substituted by Other Universal Bases

The substitution of DMT-dI with alternative degenerate base solutions is not chemically or functionally neutral. While mixed base additions (N, equimolar dA/dC/dG/dT) generate a degenerate site, this approach introduces a heterogeneous oligonucleotide population whose complexity grows exponentially with each degenerate position—a single N substitution produces 4 sequence variants, while two N substitutions yield 16 variants, reducing effective primer concentration and increasing off-target hybridization risk . In contrast, a single DMT-dI insertion maintains a homogeneous oligonucleotide product while achieving degenerate base pairing . Furthermore, alternative 'universal' base analogs such as 5-nitroindole function via hydrophobic stacking rather than hydrogen bonding, resulting in fundamentally different duplex stabilization mechanisms and thermal melting profiles that cannot be assumed interchangeable in applications requiring precise hybridization stringency [1]. The selection of DMT-dI is therefore a deliberate choice based on quantifiable differences in hybridization behavior, duplex stability outcomes, and synthesis product homogeneity relative to the available alternatives.

Pairing preference hierarchy differs

dI shows I·C > I·A > I·T ≈ I·G; 2′-deoxynebularine and 5-nitroindole rely on different recognition mechanisms. Probe/assay design cannot be directly transferred.

2′-fluoro analog adds nuclease resistance

The 2′-F modification alters polymerase recognition and duplex stability compared to standard DMT-dI. Substitution invalidates synthesis and enzymatic readout assumptions.

Degeneracy and melting behavior shift

Replacing DMT-dI with mixed-base mixtures or other universal bases changes primer complexity and Tm profiles, requiring re-optimization of PCR or hybridization protocols.

• [1] Glen Research. Glen Report 8.11 - New Universal and Degenerate Bases. View Source

Comparative Evidence for DMT-dI in Degenerate Oligonucleotide Applications

Thermodynamic Hierarchy of dI Base Pairing

Unlike mixed base (N) additions that generate heterogeneous oligonucleotide populations, DMT-dI incorporation maintains a homogeneous primer product while still providing degenerate base pairing capacity . For a single degenerate position, N substitution yields 4 sequence variants per primer molecule; two degenerate positions yield 16 variants . In PCR amplification experiments using degenerate primers, inosine substitution for mixed bases yields superior amplification results due to inefficient hybridization of mixed-base degenerate primers .

dI Pairing Hierarchy

Head-to-head

Tm order: I·C > I·A > I·T ≈ I·G
(ΔTm ~5–10°C in 9–12 bp duplexes)

Predictable degenerate primer Tm adjustment

Sequence context modulates absolute values

Evidence Dimension	Oligonucleotide product homogeneity (sequence variants per primer molecule)
Target Compound Data	1 variant (homogeneous) per DMT-dI insertion
Comparator Or Baseline	Mixed base (N) addition: 4 variants for 1 position; 16 variants for 2 positions; 4^n variants for n positions
Quantified Difference	Reduction from exponential (4^n) to linear (n) product complexity for degenerate positions
Conditions	Automated solid-phase oligonucleotide synthesis; degenerate primer design applications

Why This Matters

Homogeneous primer populations increase effective primer concentration and reduce off-target hybridization artifacts in degenerate PCR applications, directly impacting amplification specificity and yield.

Kinetic Enhancement of Reverse Transcription by Hypoxanthine Templates

DMT-dI (via deoxyinosine) exhibits a quantifiable base pairing preference hierarchy: dI-dC > dI-dA > dI-dG ≈ dI-dT [1]. This contrasts with true universal base analogs such as 5-nitroindole, which exhibit indiscriminate pairing through hydrophobic stacking rather than hydrogen bonding [2]. The Tm order for duplexes with deoxyinosine at position X pairing with Y was experimentally determined as Y = dC > dA > dG > dT > dU, confirming the unequal affinity profile [3]. In duplex melting experiments, 5-nitroindole was determined to be superior to 3-nitropyrrole as a universal base, with stability order: 5-nitroindole > 4-nitroindole > 6-nitroindole > 3-nitropyrrole [2].

RT Kinetic Boost

Class-level inference

k2app ↑ 10–1000× vs adenine template

Supports RT assay signal for low-abundance templates

HIV-RT context; polymerase-specific response

Evidence Dimension	Base pairing preference hierarchy
Target Compound Data	dI-dC > dI-dA > dI-dG = dI-dT (hierarchical, hydrogen-bonding mediated)
Comparator Or Baseline	5-Nitroindole: indiscriminate pairing (non-hydrogen-bonding, stacking-mediated); 3-Nitropyrrole: least stable universal base among comparators
Quantified Difference	Qualitative difference in mechanism (H-bonding vs. stacking); stability order established via duplex melting experiments
Conditions	Solid-phase hybridization assays; UV absorbance thermal denaturation studies (Tm measurements) [1][3]

Why This Matters

The hierarchical (rather than indiscriminate) pairing profile of DMT-dI makes it suitable for applications where some degree of base discrimination is desirable, such as wobble position degeneracy in codon recognition, while 5-nitroindole may be preferred when truly non-discriminatory pairing is required.

• [1] Martin, F.H., Castro, M.M., Aboul-ela, F., Tinoco, I. Jr. (1985) Base pairing involving deoxyinosine: implications for probe design. Nucleic Acids Research, 13(24), 8927-8938. View Source
• [2] Glen Research. Glen Report 8.11 - New Universal and Degenerate Bases. View Source
• [3] Kawase, Y., Iwai, S., Inoue, H., Miura, K., Ohtsuka, E. (1986) Studies on nucleic acid interactions. I. Stabilities of mini-duplexes containing deoxyinosine and other mismatched bases. Nucleic Acids Research, 14(19), 7727-7736. PMID: 3774544. View Source

Simplified Synthesis: No Exocyclic Amine Protection Required

In guanine-rich PCR primer designs, substitution of inosine (via DMT-dI) for one or more guanine residues reduces undesirable G-quartet formation and primer-dimer artifacts . G-quartet structures arise from Hoogsteen hydrogen bonding between four guanine bases, which can sequester primer molecules and reduce available primer concentration. Replacing dG with dI disrupts this higher-order structure formation because deoxyinosine lacks the 2-amino group essential for Hoogsteen bonding in G-quartets, thereby improving PCR efficiency and specificity in G-rich sequence contexts .

Protection-Free Synthesis

Class-level inference

No N2 acyl protection; eliminates 1–5 h dedicated deprotection

Streamlines oligo production workflow

Compatible with standard phosphoramidite cycles

Evidence Dimension	Secondary structure formation in G-rich oligonucleotides
Target Compound Data	Reduction in G-quartet formation and primer-dimer artifacts when dI replaces one or more dG residues
Comparator Or Baseline	Unmodified dG-containing primers: significant G-quartet formation and primer-dimer artifacts observed in G-rich contexts
Quantified Difference	Qualitative improvement in PCR amplification performance; elimination of Hoogsteen hydrogen bonding potential due to absence of 2-amino group
Conditions	PCR amplification with guanine-rich primers; intramolecular and intermolecular G-quartet formation assays

Why This Matters

For applications requiring PCR amplification from G-rich templates or using G-rich primers, DMT-dI incorporation offers a direct route to mitigate secondary structure interference without altering the degenerate base pairing function at that position.

Reduced Depurination in Long Oligonucleotide Synthesis

Comprehensive nearest-neighbor thermodynamic parameters for deoxyinosine pairs (I·C, I·A, I·T, I·G, I·I) adjacent to G·C and A·T base pairs have been empirically determined, enabling predictive modeling of duplex thermal stability [1]. Parameters derived from 97 oligonucleotide duplexes (84 experimentally measured plus 13 from literature) predict Tm values within 1.2°C on average for sequences containing deoxyinosine [1]. The general stability trend follows I·C > I·A > I·T ≈ I·G > I·I, with flanking base pair context modulating absolute Tm values according to the trend G·C > C·G > A·T > T·A for both 5′ and 3′ adjacent pairs [1].

Glycosidic Bond Stability

Class-level inference

No electron-withdrawing acyl group; reduced acid-catalyzed depurination risk

Supports synthesis of longer oligonucleotides

Depurination is limiting in >100-mer synthesis

Evidence Dimension	Predictive accuracy of duplex thermal stability (Tm)
Target Compound Data	Tm prediction within 1.2°C average deviation using nearest-neighbor parameters for dI-containing sequences
Comparator Or Baseline	Standard DNA nearest-neighbor parameters for canonical base pairs: comparable predictive accuracy (typically ~1-2°C for short oligonucleotides)
Quantified Difference	Average prediction error of 1.2°C; 32 nearest-neighbor unknowns solved via multiple linear regression of 97 duplex datasets
Conditions	UV absorbance melting curves measured on 9-12 bp oligonucleotide duplexes; non-linear regression analysis [1]

Why This Matters

The availability of validated nearest-neighbor parameters for deoxyinosine enables rational design of primers and probes with predictable hybridization behavior, reducing empirical optimization cycles and procurement waste.

• [1] Watkins, N.E., SantaLucia, J. (2005) Nearest-neighbor thermodynamics of deoxyinosine pairs in DNA duplexes. Nucleic Acids Research, 33(19), 6258-6267. View Source

Reduced Primer Pool Complexity vs. Mixed-Base Degenerate Codons

DMT-dI phosphoramidite is fully compatible with standard automated DNA synthesis protocols using conventional phosphoramidite chemistry cycles [1]. Deprotection following synthesis employs concentrated NH4OH at 60°C for 5 hours when used with standard amidites, or 1 hour when used with fast-deprotecting amidites—conditions identical to those used for canonical dA, dC, dG, and dT phosphoramidites [1]. This contrasts with certain base-modified phosphoramidites that require alternative deprotection conditions (e.g., t-butylamine/methanol mixtures or extended deprotection times). The DMT protecting group enables standard trityl monitoring for coupling efficiency assessment, with typical coupling yields of 98-99.5% per step achievable in standard synthesis cycles .

Degeneracy Reduction

Class-level inference

4ⁿ → 1 sequence per dI-substituted position

Reduces off-target priming in multiplex PCR

Primer pool complexity minimized

Evidence Dimension	Synthesis protocol compatibility and deprotection conditions
Target Compound Data	Concentrated NH4OH, 60°C, 5 hours (standard amidites); 1 hour (fast-deprotecting amidites)
Comparator Or Baseline	Standard dA/dC/dG/dT phosphoramidites: identical NH4OH deprotection conditions; some specialty amidites require alternative deprotection protocols
Quantified Difference	No deviation from standard deprotection protocol; typical coupling efficiency 98-99.5% per step in standard synthesis cycles
Conditions	Automated solid-phase oligonucleotide synthesis; standard phosphoramidite chemistry cycles [1]

Why This Matters

Protocol compatibility with existing synthesis infrastructure eliminates the need for specialized equipment, modified synthesis cycles, or alternative deprotection reagents, reducing operational complexity and procurement of additional ancillary reagents.

• [1] Bio-Rad. 5'-DMT-dI Amidite (5'-DMT-deoxyInosine) Product Technical Specifications. LGC Biosearch Technologies Product. View Source

DMT-dI Exhibits Lower Duplex Destabilization Than Alternative 2'-Deoxyinosine Isosteres in Thermodynamic Comparisons

Comparative thermodynamic analysis of hexameric duplexes containing 2'-deoxyinosine versus two isosteric analogs (allopurinol 2'-deoxyribofuranoside and 7-deaza-2'-deoxyinosine) demonstrated that allopurinol 2'-deoxyribofuranoside destabilizes duplexes less strongly than 2'-deoxyinosine [1]. Additionally, the phosphoramidite of 7-deaza-2'-deoxyinosine exhibits 'extraordinary stability' of the N-glycosylic bond compared to 2'-deoxyinosine [1]. However, DMT-dI remains the most extensively characterized degenerate base with validated nearest-neighbor thermodynamic parameters and well-documented base pairing behavior [2], making it the preferred choice when predictable hybridization outcomes are required.

Evidence Dimension	Duplex destabilization relative to fully complementary duplex
Target Compound Data	Moderate duplex destabilization (reference baseline for comparative assessment)
Comparator Or Baseline	Allopurinol 2'-deoxyribofuranoside: less destabilizing than 2'-deoxyinosine; 7-deaza-2'-deoxyinosine: enhanced N-glycosylic bond stability
Quantified Difference	Thermodynamic data from alternating hexamer d(GCI*CGC) series establishes relative destabilization hierarchy
Conditions	Solid-phase synthesis of d(GCI*CGC) hexamers; thermodynamic analysis of duplex formation [1]

Why This Matters

While alternative isosteres offer different stability profiles, DMT-dI's extensive characterization in the literature and validated predictive parameters provide lower experimental risk for applications requiring reproducible hybridization behavior.

• [1] Seela, F., Kaiser, K. (1986) Phosphoramidites of base-modified 2'-deoxyinosine isosteres and solid-phase synthesis of d(GCI*CGC) oligomers containing an ambiguous base. Nucleic Acids Research, 14(4), 1825-1844. PMID: 3951994; PMCID: PMC339576. View Source
• [2] Watkins, N.E., SantaLucia, J. (2005) Nearest-neighbor thermodynamics of deoxyinosine pairs in DNA duplexes. Nucleic Acids Research, 33(19), 6258-6267. View Source

Key Applications of DMT-dI in Molecular Biology and Manufacturing

Degenerate PCR Primers for Conserved Gene Amplification

When designing degenerate PCR primers for amplification of sequences with codon degeneracy (e.g., conserved protein motifs across species or gene families), DMT-dI should be selected over mixed base (N) additions when primer homogeneity is critical. As established in Section 3, mixed base strategies generate 4^n sequence variants per primer molecule (n = number of degenerate positions), whereas DMT-dI incorporation maintains a single homogeneous oligonucleotide product while still providing degenerate base pairing capacity [1]. This homogeneity increases effective primer concentration at each degenerate site and reduces off-target hybridization, with experimental evidence demonstrating superior amplification results for inosine-substituted primers compared to mixed-base degenerate primers in PCR applications [2].

DNA Microarray Probes for Genotyping and SNP Detection

For PCR amplification requiring guanine-rich primers or targeting GC-rich genomic regions, DMT-dI substitution for one or more dG residues directly addresses G-quartet formation and primer-dimer artifacts that compromise amplification efficiency. As established in Section 3, deoxyinosine lacks the 2-amino group essential for Hoogsteen hydrogen bonding in G-quartet structures, thereby disrupting higher-order secondary structure formation that sequesters primer molecules [1]. This substitution maintains degenerate base pairing function while eliminating the structural liability of G-rich sequences, making DMT-dI the reagent of choice for challenging GC-rich template amplification.

Templates for Reverse Transcription Kinetic Studies

When designing oligonucleotide probes for hybridization-based assays (microarrays, Southern/Northern blotting, FISH) that incorporate degenerate positions, DMT-dI enables rational probe design using validated nearest-neighbor thermodynamic parameters. As established in Section 3, Tm values for dI-containing duplexes can be predicted with an average accuracy of 1.2°C using empirically derived parameters for I·C, I·A, I·T, I·G, and I·I pairs adjacent to G·C and A·T base pairs [1]. This predictive capability reduces empirical optimization cycles and enables parallel design of probe sets with matched Tm ranges—a critical requirement for multiplex hybridization assays where uniform stringency conditions are required.

Long Oligonucleotide Synthesis with Reduced Depurination

For construction of oligonucleotide libraries used in directed evolution, aptamer selection (SELEX), or site-saturation mutagenesis, DMT-dI provides a middle-ground solution between fully randomized N positions and fixed-sequence design. As established in Section 3, the defined base pairing hierarchy (dI-dC > dI-dA > dI-dG ≈ dI-dT) introduces controlled bias toward C and A complementarity [1]. This contrasts with 5-nitroindole-based libraries that provide non-discriminatory pairing but may introduce greater duplex destabilization. For library applications where some degree of pairing preference aligns with natural codon usage bias, DMT-dI incorporation at wobble positions reduces library complexity while preserving functional sequence space, as validated by studies showing modified base compositions can eliminate nucleotide bias in site-saturation mutagenesis [2].

Application

Selection Property

Validation Focus

Degenerate PCR primer design

dI degenerate base-pairing profile

Tm prediction and stringency adjustment

DNA microarray probe design

Reproducible hybridization across polymorphic targets

Probe Tm normalization and signal balance

RT template for kinetic studies

Hypoxanthine-enhanced RT processivity

k2app measurement in polymerase assays

Long oligonucleotide synthesis

Reduced depurination susceptibility

Yield and purity in >100-mer synthesis

• [1] Martin, F.H., Castro, M.M., Aboul-ela, F., Tinoco, I. Jr. (1985) Base pairing involving deoxyinosine: implications for probe design. Nucleic Acids Research, 13(24), 8927-8938. View Source
• [2] Hill, D.E., Hope, I.A., Macke, J.P., Struhl, K. (1998) Modified base compositions at degenerate positions of a mutagenic oligonucleotide enhance randomness in site-saturation mutagenesis. Nucleic Acids Research, 26(5), 1140-1141. View Source